Cas no 453557-79-4 (1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol)

• Product Name: 1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol
• CAS No: 453557-79-4
• MF: C₁₁H₁₁F₆NO
• MW: 287.201564073563
• MDL: MFCD01871716
• CID: 1079552
• PubChem ID: 2783073
• Update Time: 2025-05-24

1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-3-((2-(trifluoromethyl)benzyl)amino)propan-2-ol
• 1,1,1-TRIFLUORO-3-(2-TRIFLUOROMETHYL-BENZYLAMINO)-PROPAN-2-OL
• 1,1,1-Trifluoro-3-{[2-(trifluoromethyl)benzyl]-amino}-2-propanol
• 1,1,1-trifluoro-3-([2-(trifluoromethyl)benzyl]amino)-2-propanol
• 1,1,1-trifluoro-3-([2-(trifluoromethyl)benzyl]amino)propan-2-ol
• 1,1,1-trifluoro-3-[[2-(trifluoromethyl)benzyl]amino]-2-propanol
• 1,1,1-trifluoro-3-{[2-(trifluoromethyl)benzyl]amino}-2-propanol
• 1,1,1-Trifluoro-3-{[2-(trifluoromethyl)benzyl]amino}propan-2-ol
• AC1MD3P4
• CTK7J6192
• AKOS005071212
• J-503696
• DTXSID50382429
• CS-0452706
• HMS2672M10
• 8P-040
• MLS000721294
• SCHEMBL16269210
• 1,1,1-trifluoro-3-({[2-(trifluoromethyl)phenyl]methyl}amino)propan-2-ol
• 1,1,1-trifluoro-3-[[2-(trifluoromethyl)phenyl]methylamino]propan-2-ol
• CBPHMWQVYCPSIP-UHFFFAOYSA-N
• 1,1,1-Trifluoro-3-(2-(trifluoromethyl)benzylamino)propan-2-ol
• 453557-79-4
• CHEMBL1877199
• MFCD01871716
• SMR000335363
• 1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol

• MDL： MFCD01871716
• Inchi： 1S/C11H11F6NO/c12-10(13,14)8-4-2-1-3-7(8)5-18-6-9(19)11(15,16)17/h1-4,9,18-19H,5-6H2
• InChI Key： CBPHMWQVYCPSIP-UHFFFAOYSA-N
• SMILES： FC(C(CNCC1C=CC=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 287.07448295g/mol
• Monoisotopic Mass: 287.07448295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Melting Point: 79-81°C

1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol

Chemical Profile of 1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol (CAS No. 453557-79-4)

1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. The compound’s molecular structure incorporates multiple fluorine atoms, which are known to enhance metabolic stability, binding affinity, and pharmacokinetic properties in drug candidates. Specifically, the presence of a trifluoromethyl group and an amino substituent attached to a benzyl moiety contributes to its distinctive chemical profile, making it a promising candidate for further investigation in drug discovery.

The CAS No. 453557-79-4 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. Its synthesis involves sophisticated organic transformations, including fluorination and nucleophilic substitution reactions, which highlight the compound’s complexity and the expertise required for its preparation. The trifluoro- prefix in its name underscores the importance of fluorine-containing moieties in modern medicinal chemistry, where such groups are frequently employed to modulate drug efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol with greater precision. Molecular docking studies suggest that this compound may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary in vitro assays have indicated potential anti-inflammatory properties, which aligns with the growing interest in fluorinated derivatives as therapeutic agents for chronic inflammatory diseases.

The trifluoromethyl group is a key structural element that imparts unique electronic properties to the molecule. This group enhances lipophilicity while simultaneously reducing metabolic susceptibility, thereby improving the compound’s bioavailability. Such characteristics are highly desirable in drug design, as they can lead to more effective and longer-lasting therapeutic outcomes. Additionally, the benzyl-amino moiety may contribute to favorable interactions with biological targets by providing a hydrophobic anchor point for binding.

In the context of medicinal chemistry research, 1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol represents an innovative approach to addressing unmet medical needs. The integration of fluorine chemistry with amino acid-derived scaffolds has opened new avenues for developing next-generation therapeutics. For instance, fluorinated analogs of amino alcohols have shown promise in treating neurological disorders by enhancing blood-brain barrier penetration. The structural features of this compound make it a valuable scaffold for further derivatization and optimization.

Current research is exploring the pharmacological potential of 1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol as a precursor for novel drug candidates. By leveraging cutting-edge synthetic methodologies and biophysical techniques, scientists aim to elucidate its mechanism of action and assess its therapeutic efficacy. The compound’s ability to modulate key signaling pathways makes it particularly interesting for applications in oncology and immunology. Furthermore, its fluorinated nature suggests that it may exhibit superior pharmacokinetic profiles compared to non-fluorinated analogs.

The synthesis of 1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol presents both challenges and opportunities for chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern fluorination techniques have significantly improved the efficiency and scalability of such syntheses. Researchers are also investigating green chemistry approaches to minimize waste and environmental impact during production.

From a regulatory perspective, CAS No. 453557-79-4 ensures compliance with international standards for chemical identification and documentation. This standardized nomenclature is essential for submitting research findings to peer-reviewed journals and patent applications. As interest in fluorinated compounds continues to grow, accurate classification and characterization will become increasingly important for advancing their clinical translation.

The broader significance of 1,1,1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol lies in its contribution to the evolution of fluorinated medicinal chemistry. By demonstrating how structural modifications can influence biological activity, this compound exemplifies the power of targeted molecular design in drug development. Future studies will likely focus on expanding its chemical space through combinatorial libraries and structure-based drug design strategies.

In conclusion, 1，1，1-Trifluoro-3-{2-(trifluoromethyl)benzyl-amino}-2-propanol (CAS No 453557-79-4) stands as a testament to the innovative potential of fluorinated organic chemistry in addressing complex medical challenges。 Its unique structural features， coupled with promising preclinical data， position it as a cornerstone for further exploration in pharmaceutical research。 As scientists continue to unravel its therapeutic possibilities， this compound will undoubtedly play a pivotal role in shaping the future of medicine。